![molecular formula Na3PO3<br>Na3O3P B090913 Trisodium phosphite CAS No. 15537-82-3](/img/structure/B90913.png)
Trisodium phosphite
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Overview
Description
Trisodium phosphite (Na3PO3) is a white crystalline powder that is soluble in water. It is an important chemical compound that is widely used in various industrial applications.
Mechanism of Action
Trisodium phosphite acts as a reducing agent, which means it donates electrons to other compounds. This property makes it useful in the synthesis of nanoparticles. This compound can also act as an antioxidant, protecting cells from oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have antioxidant properties, protecting cells from oxidative stress. It has also been shown to have anti-inflammatory properties, reducing inflammation in the body. This compound has been studied for its potential use in treating cancer, as it has been shown to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
Trisodium phosphite is a useful reducing agent and stabilizer for nanoparticles. It is also a useful antioxidant and anti-inflammatory agent. However, this compound can be toxic in high doses, and caution should be taken when handling it in the lab.
Future Directions
There are many potential future directions for research on trisodium phosphite. It could be studied further for its potential use in treating cancer, as well as other diseases that involve oxidative stress or inflammation. This compound could also be studied for its potential use in agriculture, as it has been shown to promote plant growth. Additionally, further research could be done on the synthesis of nanoparticles using this compound, as well as its potential use in other industrial applications.
Synthesis Methods
Trisodium phosphite can be synthesized by reacting sodium hydroxide (NaOH) with phosphorous acid (H3PO3):
NaOH + H3PO3 → this compound + 3H2O
This reaction produces this compound and water. The reaction is exothermic and can be carried out at room temperature.
Scientific Research Applications
Trisodium phosphite has been widely used in scientific research. It is used as a reducing agent in the synthesis of nanoparticles, such as silver nanoparticles. This compound can also be used as a stabilizer for silver nanoparticles, preventing them from aggregating or oxidizing.
Properties
15537-82-3 | |
Molecular Formula |
Na3PO3 Na3O3P |
Molecular Weight |
147.941 g/mol |
IUPAC Name |
trisodium;phosphite |
InChI |
InChI=1S/3Na.O3P/c;;;1-4(2)3/q3*+1;-3 |
InChI Key |
NCPXQVVMIXIKTN-UHFFFAOYSA-N |
SMILES |
[O-]P([O-])[O-].[Na+].[Na+].[Na+] |
Canonical SMILES |
[O-]P([O-])[O-].[Na+].[Na+].[Na+] |
Origin of Product |
United States |
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